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Compound of Interest

Compound Name: Trimethylolpropane diallyl ether

Cat. No.: B1266098 Get Quote

An In-depth Technical Guide on Trimethylolpropane Diallyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of

trimethylolpropane diallyl ether (TMPDE), a versatile chemical compound with applications

in various fields of chemical synthesis.

Core Properties
Trimethylolpropane diallyl ether is an organic compound that is notable for its use as a

crosslinking agent and a reactive diluent in the formulation of polymers, coatings, and

adhesives.[1] Its chemical structure features a central trimethylolpropane core with two allyl

ether functional groups.[1]

Physicochemical Data
A summary of the key quantitative data for trimethylolpropane diallyl ether is presented

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₂H₂₂O₃ [1][2][3][4]

Molecular Weight 214.30 g/mol [2][5]

Alternate Molecular Weight 214.31 g/mol [3]

Alternate Molecular Weight 214.3 g/mol [4][6]

CAS Number 682-09-7 [2][4][5]

Appearance Colorless to pale yellow liquid [1]

Density 0.955 g/mL at 25 °C [4]

Boiling Point 135 °C at 13 mmHg [4][6]

Refractive Index n20/D 1.458 [4][6]

Experimental Protocols
The determination of the physicochemical properties of trimethylolpropane diallyl ether
involves standard analytical techniques. While specific experimental protocols for the cited data

are not detailed in the provided search results, the following outlines the general methodologies

employed for such characterizations.

Determination of Molecular Weight and Formula:

Mass Spectrometry (MS): High-resolution mass spectrometry is a primary technique used to

determine the accurate mass of a molecule. From the accurate mass, the elemental

composition and thus the molecular formula can be deduced.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure of the molecule. The integration of proton signals in ¹H

NMR can help confirm the ratio of different types of protons, consistent with the proposed

formula.

Elemental Analysis: This technique directly measures the percentage composition of

elements (carbon, hydrogen, oxygen) in a sample, which is then used to derive the empirical
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and molecular formulas.

Logical Relationships and Structure
The structural formula of trimethylolpropane diallyl ether dictates its chemical reactivity and

physical properties. The presence of the allyl groups provides sites for polymerization and

crosslinking reactions, while the hydroxyl group can participate in other chemical

transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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